Cas no 118993-70-7 (3-(3-Methylbenzoyl)thiophene)

• Product Name: 3-(3-Methylbenzoyl)thiophene
• CAS No: 118993-70-7
• Molecular Formula: C₁₂H₁₀OS
• Molecular Weight: 202.2722
• MDL: MFCD07699007
• CID: 1208825
• PubChem ID: 10262263

3-(3-Methylbenzoyl)thiophene Properties

Names and Identifiers

• (3-methylphenyl)(thiophen-3-yl)methanone
• (3-methylphenyl)-3-thienylMethanone
• (3-methylphenyl)-thiophen-3-ylmethanone
• 3-(3-Methylbenzoyl)thiophene
• DA-20307
• 118993-70-7
• DTXSID80437491
• SCHEMBL10370870
• AKOS010016490
• MFCD07699007

• MDL： MFCD07699007
• InChIKey： LJAWMVVCIIEREL-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H10OS/c1-9-3-2-4-10(7-9)12(13)11-5-6-14-8-11/h2-8H,1H3
• SMILES： CC1=CC(=CC=C1)C(=O)C2=CSC=C2

Computed Properties

• Exact Mass: 202.0453
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 202.04523611g/mol
• Heavy Atom Count: 14
• Complexity: 214
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07
• Boiling Point: 333.4±25.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 155.4±23.2 °C
• Density: 1.2±0.1 g/cm3